Cas no 2228595-97-7 (3-ethoxy-1-nitrobutane)

• Product Name: 3-ethoxy-1-nitrobutane
• CAS No: 2228595-97-7
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 5929783
• PubChem ID: 57155850
• Update Time: 2025-06-14

3-ethoxy-1-nitrobutane Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-1-nitrobutane
• 2228595-97-7
• EN300-1795025

• Inchi： 1S/C6H13NO3/c1-3-10-6(2)4-5-7(8)9/h6H,3-5H2,1-2H3
• InChI Key： HRTLWWSPWJXLCQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C)CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 147.08954328g/mol
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55Ų

Additional information on 3-ethoxy-1-nitrobutane

Recent Advances in the Study of 3-Ethoxy-1-nitrobutane (CAS: 2228595-97-7) in Chemical Biology and Pharmaceutical Research

3-Ethoxy-1-nitrobutane (CAS: 2228595-97-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and potential therapeutic applications. This compound, characterized by its nitro and ethoxy functional groups, has been explored for its role as a versatile intermediate in organic synthesis and as a potential bioactive molecule. Recent studies have focused on its synthesis, mechanistic pathways, and biological activities, shedding light on its promising applications in drug discovery and development.

One of the key areas of research involves the optimization of synthetic routes for 3-ethoxy-1-nitrobutane. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis method using catalytic hydrogenation under mild conditions. This advancement not only improves the scalability of production but also reduces environmental impact, aligning with the principles of green chemistry. The study highlighted the compound's stability under various pH conditions, making it a reliable candidate for further pharmaceutical formulation studies.

In addition to its synthetic utility, 3-ethoxy-1-nitrobutane has shown intriguing biological activities. Preliminary in vitro studies have indicated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3-ethoxy-1-nitrobutane exhibited moderate inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis. These findings suggest its possible application in developing novel anti-inflammatory agents, though further in vivo studies are required to validate these effects.

Another promising avenue of research explores the compound's role in prodrug design. Due to its nitro group, 3-ethoxy-1-nitrobutane can be enzymatically reduced to release active drug molecules in targeted tissues. A recent publication in Molecular Pharmaceutics (2024) detailed its use in a nitroreductase-activated prodrug system, demonstrating enhanced drug delivery efficiency in hypoxic tumor environments. This approach could potentially improve the therapeutic index of anticancer drugs by minimizing systemic toxicity.

Despite these advancements, challenges remain in the clinical translation of 3-ethoxy-1-nitrobutane-based therapies. Issues such as metabolic stability, pharmacokinetics, and potential off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to unlocking the full potential of this compound. Future research directions may include structure-activity relationship (SAR) studies to optimize its bioactivity and the development of novel formulations to enhance its delivery and efficacy.

In conclusion, 3-ethoxy-1-nitrobutane (CAS: 2228595-97-7) represents a promising candidate in chemical biology and pharmaceutical research, with applications ranging from synthetic intermediates to bioactive molecules and prodrug systems. Continued investigation into its properties and mechanisms will be essential to harness its potential for therapeutic innovation. This brief underscores the importance of interdisciplinary collaboration and rigorous scientific inquiry in advancing the field.